4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C24H18Cl2N2O2
• Molecular Weight: 437.3 g/mol
• IUPAC Name: (4Z)-2-(3,5-dichlorophenyl)-5-methyl-4-[(4-phenylmethoxyphenyl)methylidene]pyrazol-3-one
• InChI: InChI=1S/C24H18Cl2N2O2/c1-16-23(24(29)28(27-16)21-13-19(25)12-20(26)14-21)11-17-7-9-22(10-8-17)30-15-18-5-3-2-4-6-18/h2-14H,15H2,1H3/b23-11-
• InChI Key: BKZQXZGTUBEUEL-KSEXSDGBSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC(=CC(=C4)Cl)Cl
• SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC(=CC(=C4)Cl)Cl

Description

4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one, also known as BDMP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood, but it is believed to act through a variety of pathways. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cancer. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has also been found to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell growth and survival.
Biochemical and Physiological Effects
4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to inhibit the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are involved in the pathogenesis of various inflammatory conditions. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has also been found to induce apoptosis, or programmed cell death, in cancer cells, which may be useful in treating cancer. In addition, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to have neuroprotective effects, which may be useful in treating neurological disorders.

Advantages and Limitations for Lab Experiments

4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for lab experiments, including its potency, selectivity, and low toxicity. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to be more potent than other compounds with similar structures, making it a valuable tool for studying various biological processes. In addition, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been found to be selective for certain enzymes and signaling pathways, allowing researchers to study specific pathways without affecting others. However, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one also has some limitations for lab experiments, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research on 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one. One area of research is the development of new synthetic methods for 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one and related compounds. Another area of research is the identification of new targets for 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one, which may lead to the development of novel therapies for various diseases. In addition, there is a need for further studies on the pharmacokinetics and pharmacodynamics of 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one, which may help to optimize its use in clinical settings. Finally, there is a need for further studies on the potential side effects of 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one, which may help to ensure its safety for use in humans.
Conclusion
In conclusion, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a valuable tool for scientific research due to its wide range of biochemical and physiological effects. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, making it a potential candidate for the treatment of various diseases. However, further research is needed to fully understand the mechanism of action of 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one and to optimize its use in clinical settings.

Synthesis Methods

4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one can be synthesized using a variety of methods, including the reaction of 4-(benzyloxy)benzaldehyde with 3,5-dichloroacetophenone in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrazine hydrate to yield 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one. Other methods for synthesizing 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one have also been reported in the literature.

Scientific Research Applications

4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurological disorders. For example, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. In addition, 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been found to have anti-inflammatory effects, which may be useful in treating a variety of inflammatory conditions. 4-[4-(benzyloxy)benzylidene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.